N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide

• Molecular Formula: C14H19NO3
• Molecular Weight: 249.3 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide
• InChI: InChI=1S/C14H19NO3/c1-3-4-10(2)14(16)15-8-11-5-6-12-13(7-11)18-9-17-12/h5-7,10H,3-4,8-9H2,1-2H3,(H,15,16)
• InChI Key: XWXDOICPSDSPFB-UHFFFAOYSA-N
• SMILES: CCCC(C)C(=O)NCC1=CC2=C(C=C1)OCO2

Description

N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide, also known as MDPT, is a synthetic cathinone that belongs to the amphetamine class of drugs. It is a designer drug that has gained popularity in recent years due to its psychoactive effects. MDPT is known to induce euphoria, increase energy levels, and enhance cognitive abilities.

Mechanism of Action

N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide acts as a stimulant by increasing the release of dopamine and norepinephrine in the brain. It binds to the dopamine and norepinephrine transporters, which prevents the reuptake of these neurotransmitters. This leads to an increase in the concentration of dopamine and norepinephrine in the synaptic cleft, which enhances neurotransmission.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide has been shown to increase heart rate, blood pressure, and body temperature. It also induces euphoria, increases energy levels, and enhances cognitive abilities. However, the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide on the brain and body are not well understood.

Advantages and Limitations for Lab Experiments

N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide has several advantages for lab experiments. It is a potent stimulant that induces psychoactive effects, making it useful for studying the effects of stimulants on the brain. However, N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide is a designer drug that is not well studied, and its long-term effects on the brain and body are not well understood. Additionally, the synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide requires expertise in organic chemistry and specialized equipment, making it difficult to obtain for research purposes.

Future Directions

There are several future directions for the study of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide. One direction is to study the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide on the brain and body. Another direction is to study the pharmacokinetics of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide, including its metabolism, distribution, and elimination from the body. Additionally, the development of new synthetic cathinones with improved safety profiles and therapeutic potential is an area of active research.
Conclusion:
N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide is a synthetic cathinone that has gained popularity in recent years due to its psychoactive effects. It acts as a dopamine and norepinephrine reuptake inhibitor, leading to an increase in neurotransmitter concentration in the brain. N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide has been used in scientific research to study the effects of stimulants on the brain. However, the long-term effects of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide on the brain and body are not well understood. Further research is needed to fully understand the effects of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide and its potential therapeutic applications.

Synthesis Methods

N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide can be synthesized by reacting 3,4-methylenedioxyphenyl-2-propanone with 2-methylpentanamine in the presence of a reducing agent. The reaction is carried out under controlled conditions to ensure the purity and yield of the product. The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide requires expertise in organic chemistry and specialized equipment.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide has been used in scientific research to study its effects on the central nervous system. Studies have shown that N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide acts as a dopamine and norepinephrine reuptake inhibitor, which leads to an increase in the concentration of these neurotransmitters in the brain. This increase in neurotransmitter concentration is responsible for the psychoactive effects of N-(1,3-benzodioxol-5-ylmethyl)-2-methylpentanamide.